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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1676398 Get Quote

Ensuring the safe and compliant disposal of Methomyl-d3 is critical for protecting laboratory

personnel and the environment. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to manage and dispose of

Methomyl-d3 waste, aligning with safety protocols and regulatory requirements.

Methomyl-d3, a deuterated analog of the carbamate insecticide Methomyl, is classified as a

highly toxic substance.[1][2][3] Improper disposal can lead to significant health hazards and

environmental contamination. Adherence to the guidelines established by the Resource

Conservation and Recovery Act (RCRA) is mandatory for the disposal of such hazardous

materials.[4][5]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Methomyl-d3 with the

utmost care, utilizing appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE): Always wear protective gloves, chemical-resistant

clothing, and eye/face protection when handling Methomyl-d3.[1][6] In case of potential dust

or aerosol formation, a full-face respirator with a suitable cartridge should be used.[1]

Ventilation: All handling of Methomyl-d3 should be conducted in a well-ventilated area,

preferably within a laboratory fume hood, to minimize inhalation exposure.[1]
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Spill Management: In the event of a spill, immediately clean the area using an inert

absorbent material.[7] The collected material and any contaminated cleaning supplies should

be treated as hazardous waste and disposed of accordingly.[7][8] Do not allow the product to

enter drains or waterways.[1][7]

Step-by-Step Disposal Procedure for Methomyl-d3
The following steps outline the process for the safe collection, storage, and disposal of

Methomyl-d3 waste in a laboratory setting.

Waste Identification and Segregation:

Identify all waste containing Methomyl-d3, including unused product, contaminated

labware (e.g., vials, pipette tips), and spill cleanup materials.

Segregate Methomyl-d3 waste from other chemical waste streams to prevent

incompatible chemical reactions.[4]

Waste Collection and Containerization:

Collect all Methomyl-d3 waste in a designated, chemically compatible, and leak-proof

container.[1][4]

The container must be kept securely closed except when adding waste.[4]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must also include the full chemical name, "Methomyl-d3," and a clear indication

of the associated hazards (e.g., "Toxic").[6]

Temporary On-site Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory, such as a fume hood or a designated hazardous waste cabinet.[9]
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Ensure the storage area is secure and away from sources of ignition or incompatible

materials.[7]

Laboratories must not store more than 55 gallons of hazardous waste or one quart of

acutely hazardous waste at any given time.[8]

Disposal of Empty Containers:

An empty container that has held Methomyl-d3 must be triple-rinsed with a suitable

solvent.[8][10][11]

The rinsate from this process must be collected and disposed of as hazardous waste.[8]

After triple-rinsing, deface all chemical labels on the container before disposing of it as

regular trash.[8]

Professional Waste Disposal:

The final disposal of Methomyl-d3 waste must be conducted by a licensed professional

waste disposal service.[1]

Your institution's Environmental Health and Safety (EHS) department will coordinate with a

certified hazardous waste contractor for the pickup and ultimate disposal of the waste,

which may involve incineration at an approved facility.[7][12]

Quantitative Data Summary
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Parameter Value Reference

Chemical Formula C5H7D3N2O2S [1]

CAS Number 1398109-07-3 [1]

UN Number UN2811 [1][13]

Hazard Class 6.1 (Toxic Solid) [1][13]

Packaging Group II [1][13]

Oral LD50 (Rat) 17-45 mg/kg [3]

Dermal LD50 (Rabbit) >2000 mg/kg [3]

Water Solubility 58 g/L [1]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the Methomyl-d3 disposal procedure.
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Laboratory Operations

EHS & Professional Disposal

1. Waste Generation
(Unused Methomyl-d3, Contaminated Items)

2. Segregation
(Separate from other waste)

3. Collection
(Designated, sealed container)

4. Labeling
('Hazardous Waste', Chemical Name, Hazards)

5. Temporary Storage
(Satellite Accumulation Area)

6. Schedule Waste Pickup
(Contact EHS Office)

Notify for Disposal

7. Professional Disposal
(Licensed Hazardous Waste Vendor)

8. Final Disposition
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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